A comparison of antimony and lead profiles over the past 2500 years in Flanders Moss ombrotrophic peat bog, Scotland†
Journal of Environmental Monitoring Pub Date: 2005-11-08 DOI: 10.1039/B510987F
Abstract
Two cores collected in 2001 and 2004 from Flanders Moss ombrotrophic peat bog in central Scotland were dated (14C, 210Pb) and analysed (

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